Cas no 1379504-35-4 ((2E)-2-(2-Aminoethyl)but-2-enoic acid)

• Product Name: (2E)-2-(2-Aminoethyl)but-2-enoic acid
• CAS No: 1379504-35-4
• MF: C₆H₁₁NO₂
• MW: 129.1570
• CID: 4740212
• PubChem ID: 72942032
• Update Time: 2025-06-12

(2E)-2-(2-Aminoethyl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(2-Aminoethyl)but-2-enoic acid
• 6GON7WT3C8
• Vigabatrin specified impurity B [EP]
• Vigabatrin related compound B free acid
• 2-(2-Aminoethyl)but-2-enoic acid, (2E)-
• Q27264881

• Inchi： 1S/C6H11NO2/c1-2-5(3-4-7)6(8)9/h2H,3-4,7H2,1H3,(H,8,9)/b5-2+
• InChI Key： OPMJOUFYAAJOPW-GORDUTHDSA-N
• SMILES： O([H])C(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])C([H])([H])N([H])[H])=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2E)-2-(2-Aminoethyl)but-2-enoic acid

Introduction to (2E)-2-(2-Aminoethyl)but-2-enoic Acid (CAS No. 1379504-35-4)

(2E)-2-(2-Aminoethyl)but-2-enoic acid, identified by its CAS number 1379504-35-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, including drug development, biomaterials, and synthetic chemistry. The compound's bifunctional nature, featuring both an amino group and a carboxylic acid moiety, makes it a versatile building block for the synthesis of more complex molecules.

The structural configuration of (2E)-2-(2-Aminoethyl)but-2-enoic acid is particularly noteworthy. The presence of a conjugated system involving the double bond and the carboxylic acid group enhances its reactivity, making it a valuable intermediate in organic synthesis. This conjugation also contributes to its optical properties, which are being explored in the development of chiral materials and catalysts. Recent studies have highlighted the compound's role in asymmetric synthesis, where it serves as a ligand or co-catalyst to induce enantioselective reactions.

In the realm of pharmaceutical research, (2E)-2-(2-Aminoethyl)but-2-enoic acid has shown promise as a precursor for bioactive molecules. Its amino group can be readily modified through various chemical reactions, such as coupling with other biomolecules or derivatization into amides and esters. These modifications have been investigated for their potential in creating novel therapeutic agents targeting specific biological pathways. For instance, derivatives of this compound have been explored for their anti-inflammatory and analgesic properties, leveraging the compound's ability to interact with biological targets such as enzymes and receptors.

The carboxylic acid group in (2E)-2-(2-Aminoethyl)but-2-enoic acid also offers opportunities for further functionalization. It can be used to form salts, esters, or amides, which are common strategies in drug design to enhance solubility and bioavailability. Moreover, the carboxylate anion can participate in coordination chemistry, making this compound a candidate for designing metal-organic frameworks (MOFs) or supramolecular assemblies. These materials have applications in gas storage, catalysis, and even as sensors for environmental monitoring.

Recent advancements in computational chemistry have further illuminated the potential of (2E)-2-(2-Aminoethyl)but-2-enoic acid. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into its mechanism of action. These simulations have been complemented by experimental validations, where the compound's binding affinities and kinetic constants have been measured using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Such data are crucial for understanding how this molecule might be optimized for therapeutic use.

The synthesis of (2E)-2-(2-Aminoethyl)but-2-enoic acid has also seen significant progress. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions or enzymatic transformations that preserve the integrity of the conjugated system. The ability to produce this compound in high purity is essential for downstream applications, particularly in pharmaceutical research where impurities can affect both safety and efficacy.

In conclusion, (2E)-2-(2-Aminoethyl)but-2-enoic acid (CAS No. 1379504-35-4) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and developing innovative technologies is likely to grow even further.